Cas no 1805863-73-3 (Ethyl 3-(2-carboxyethyl)-4-formylbenzoate)

• Product Name: Ethyl 3-(2-carboxyethyl)-4-formylbenzoate
• CAS No: 1805863-73-3
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 4959265
• Update Time: 2025-05-20

Ethyl 3-(2-carboxyethyl)-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyethyl)-4-formylbenzoate

• Inchi： 1S/C13H14O5/c1-2-18-13(17)10-3-4-11(8-14)9(7-10)5-6-12(15)16/h3-4,7-8H,2,5-6H2,1H3,(H,15,16)
• InChI Key： ALBVLNLNQKGWHG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C=O)=C(C=1)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 313
• XLogP3: 1.4
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(2-carboxyethyl)-4-formylbenzoate

Ethyl 3-(2-carboxyethyl)-4-formylbenzoate (CAS No. 1805863-73-3): A Versatile Intermediate in Modern Chemical Biology

Ethyl 3-(2-carboxyethyl)-4-formylbenzoate, with the CAS number 1805863-73-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its ethyl ester and formyl functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutic agents and in the exploration of complex biological pathways.

The compound's structure, featuring a benzene ring substituted with a carboxyethyl group at the third position and a formyl group at the fourth position, provides a versatile platform for chemical modifications. These modifications are essential for tailoring the compound's properties to meet specific biological targets. The presence of both an ester and a formyl group allows for further functionalization through condensation reactions, hydrolysis, or oxidation, making it a valuable building block in synthetic organic chemistry.

In recent years, Ethyl 3-(2-carboxyethyl)-4-formylbenzoate has garnered attention in the field of drug discovery due to its potential applications in the synthesis of small-molecule inhibitors and probes. For instance, researchers have explored its use in developing inhibitors targeting enzymes involved in inflammatory pathways. The formyl group, in particular, is a key feature that enables the formation of Schiff bases and other coordination complexes with metal ions, which can be exploited for therapeutic purposes.

One notable application of Ethyl 3-(2-carboxyethyl)-4-formylbenzoate is in the synthesis of protease inhibitors. Proteases play critical roles in various physiological processes, including signal transduction and degradation of proteins. By designing molecules that specifically inhibit these enzymes, researchers can develop treatments for conditions such as cancer, inflammation, and infectious diseases. The compound's ability to undergo further chemical transformations makes it an ideal candidate for generating libraries of protease inhibitors with diverse properties.

Another area where Ethyl 3-(2-carboxyethyl)-4-formylbenzoate has shown promise is in the development of fluorescent probes for cellular imaging. The formyl group can be used to attach fluorophores or other reporter groups, enabling researchers to visualize biological processes in real-time. This capability is particularly useful in studying dynamic events within cells, such as protein-protein interactions or metabolic pathways. The compound's compatibility with various spectroscopic techniques makes it a valuable tool for both basic research and drug discovery applications.

The synthesis of Ethyl 3-(2-carboxyethyl)-4-formylbenzoate typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include esterification followed by formylation at the desired position on the benzene ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis.

In conclusion, Ethyl 3-(2-carboxyethyl)-4-formylbenzoate (CAS No. 1805863-73-3) is a versatile intermediate with significant applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents and probes. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is likely to grow further, contributing to advancements in medicine and our understanding of biological systems.